Cas no 1019518-96-7 (5-Fluoro-2-methyl-N-(2-methylpropyl)aniline)

5-Fluoro-2-methyl-N-(2-methylpropyl)aniline is a fluorinated aniline derivative featuring a substituted aromatic ring with a fluoro group at the 5-position and a methyl group at the 2-position, coupled with an isobutylamine side chain. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, enabling further functionalization for the development of bioactive molecules. The fluorine substituent enhances electron-withdrawing properties, potentially influencing reactivity and binding interactions in medicinal chemistry applications. Its well-defined structure and purity make it suitable for use as a building block in the synthesis of more complex intermediates or active pharmaceutical ingredients (APIs).
5-Fluoro-2-methyl-N-(2-methylpropyl)aniline structure
1019518-96-7 structure
Product Name:5-Fluoro-2-methyl-N-(2-methylpropyl)aniline
CAS No:1019518-96-7
MF:C11H16FN
MW:181.249846458435
CID:4676329
PubChem ID:28477928
Update Time:2025-11-02

5-Fluoro-2-methyl-N-(2-methylpropyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 5-fluoro-2-methyl-N-(2-methylpropyl)aniline
    • (5-Fluoro-2-methylphenyl)isobutylamine
    • 5-Fluoro-2-methyl-N-(2-methylpropyl)aniline
    • Inchi: 1S/C11H16FN/c1-8(2)7-13-11-6-10(12)5-4-9(11)3/h4-6,8,13H,7H2,1-3H3
    • InChI Key: FHUASRIXUDLDEN-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C)=C(C=1)NCC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Topological Polar Surface Area: 12

5-Fluoro-2-methyl-N-(2-methylpropyl)aniline Pricemore >>

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Additional information on 5-Fluoro-2-methyl-N-(2-methylpropyl)aniline

Comprehensive Overview of 5-Fluoro-2-methyl-N-(2-methylpropyl)aniline (CAS No. 1019518-96-7)

5-Fluoro-2-methyl-N-(2-methylpropyl)aniline (CAS No. 1019518-96-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique fluoro and methyl substitutions, is a derivative of aniline, a building block for numerous industrial and research applications. Its molecular structure, which includes a 2-methylpropyl group, enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

The growing interest in 5-Fluoro-2-methyl-N-(2-methylpropyl)aniline is driven by its potential applications in drug discovery and development. Researchers are particularly intrigued by its role as a precursor for bioactive molecules, especially in the design of small-molecule inhibitors and fluorescent probes. With the rise of precision medicine and targeted therapies, compounds like this are increasingly sought after for their ability to modulate specific biological pathways. Additionally, its fluorinated nature aligns with the trend of incorporating fluorine atoms into pharmaceuticals to improve metabolic stability and bioavailability.

In the agrochemical sector, 5-Fluoro-2-methyl-N-(2-methylpropyl)aniline is explored for its potential as a pesticide intermediate. The fluoro substitution is known to enhance the efficacy of agrochemicals by increasing their resistance to degradation and improving their interaction with target organisms. This aligns with the global demand for sustainable crop protection solutions that minimize environmental impact while maximizing yield. The compound's methylpropyl side chain further contributes to its versatility, allowing for tailored modifications to meet specific agricultural needs.

From a synthetic chemistry perspective, the compound's CAS No. 1019518-96-7 serves as a critical identifier for researchers and manufacturers. Its inclusion in high-throughput screening libraries underscores its relevance in modern drug discovery pipelines. The compound's aniline core is a common motif in heterocyclic chemistry, enabling the construction of complex molecular architectures. This has led to its use in the development of functional materials, such as organic semiconductors and liquid crystals, which are pivotal in advancing optoelectronic devices.

Environmental and safety considerations are also paramount when discussing 5-Fluoro-2-methyl-N-(2-methylpropyl)aniline. While the compound is not classified as hazardous, its handling requires adherence to standard laboratory protocols to ensure occupational safety. The increasing focus on green chemistry has spurred interest in optimizing its synthesis to reduce waste and energy consumption. This resonates with the broader push for sustainable chemical processes in both academic and industrial settings.

In summary, 5-Fluoro-2-methyl-N-(2-methylpropyl)aniline (CAS No. 1019518-96-7) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features, including the fluoro and methylpropyl groups, make it a versatile intermediate for innovative research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, agriculture, and technology.

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